Cas no 1805935-52-7 (3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile)

• Product Name: 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile
• CAS No: 1805935-52-7
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4864348
• Update Time: 2025-10-28

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-4-7(9(11)12)14-6(2-3-13)8(5)10/h4,9H,2H2,1H3
• InChI Key： CWAHKBAKJXIQRU-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC(C(F)F)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile

Introduction to 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS No. 1805935-52-7)

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile, with the CAS number 1805935-52-7, is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a bromo, difluoromethyl, and methyl substituents, along with a cyano group on the pyridine ring. These functional groups contribute to its diverse reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile typically involves multi-step processes, starting from readily available starting materials. One common approach involves the bromination of a substituted pyridine followed by the introduction of the difluoromethyl and cyano groups. The precise control over these steps is crucial for achieving high yields and purity, which are essential for downstream applications. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the realm of medicinal chemistry, 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile has shown promise as a key intermediate in the development of novel therapeutic agents. Its unique combination of functional groups allows for the modulation of various biological targets, including enzymes, receptors, and ion channels. For instance, compounds derived from this intermediate have been investigated for their potential as inhibitors of specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to fine-tune the properties of these derivatives through structural modifications makes them attractive candidates for drug discovery programs.

Recent studies have also explored the use of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile in agrochemical applications. The presence of halogenated substituents, particularly bromo and difluoromethyl groups, can enhance the bioactivity and stability of pesticides and herbicides. These properties are crucial for developing more effective and environmentally friendly agricultural products. Research in this area has focused on optimizing the structure-activity relationships (SAR) to identify lead compounds with improved efficacy and reduced toxicity.

The physical properties of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile are well-characterized, providing a solid foundation for its use in various applications. It is a solid at room temperature with a melting point typically ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in solution-based reactions and formulations.

Safety considerations are an important aspect when handling 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile. While it is not classified as a hazardous material under current regulations, proper handling practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS No. 1805935-52-7) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique chemical structure provides a foundation for developing novel therapeutic agents and agricultural products with improved properties. Ongoing research continues to uncover new applications and optimize its use in various fields, highlighting its importance as a valuable intermediate in modern chemical synthesis.